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Compound of Interest

Compound Name:
2,2'-(Ethylenediimino)-dibutyric

acid

Cat. No.: B117034 Get Quote

A comprehensive search of scientific literature and databases has revealed no specific,

recognized application of a compound abbreviated as "EDDB" within the field of

electrochemistry.

Efforts to identify a compound or application corresponding to the acronym "EDDB" in the

context of electrochemistry did not yield relevant results. The search included variations of the

term and exploration of related chemical families. It is possible that "EDDB" may be a non-

standard abbreviation, a proprietary compound not yet disclosed in public literature, or a

typographical error.

Several related terms were investigated, including:

N,N'-Diethylethylenediamine and N,N-Diethylethylenediamine: While these compounds are

commercially available, no significant electrochemical applications were found in the

reviewed literature.

Electron Density of Delocalized Bonds (EDDB): This is a theoretical concept used in

computational chemistry to quantify aromaticity and is not a chemical compound used in

electrochemical experiments.[1]

RedDB: A computational database of electroactive molecules for aqueous redox flow

batteries.[2][3][4] This database contains information on various organic compounds but is

not itself a chemical used in electrochemistry.
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Without a clear identification of the "EDDB" compound and its role in electrochemistry, it is not

possible to provide the detailed application notes, experimental protocols, quantitative data, or

visualizations as requested.

We recommend that researchers, scientists, and drug development professionals seeking

information on this topic verify the full chemical name and spelling of the compound of interest.

If "EDDB" is a novel or internal compound, its electrochemical properties and applications

would need to be established through primary research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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